Spiro[3.5]nonan-7-ylmethanol

• IUPAC Name: spiro[3.5]nonan-7-ylmethanol
• InChI: InChI=1S/C10H18O/c11-8-9-2-6-10(7-3-9)4-1-5-10/h9,11H,1-8H2
• InChI Key: WYUQBTXXIUBCLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CCC(CC2)CO
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol

Description

Spiro[3.5]nonan-7-ylmethanol, also known as 7-hydroxymethyl-1,6-dioxa-bicyclo[5.5.0]undec-8-ene, is a bicyclic compound that belongs to the class of spirocyclic ethers. It contains a total of 30 bonds, including 12 non-H bonds, 1 rotatable bond, 1 four-membered ring, 1 six-membered ring, 1 hydroxyl group, and 1 primary alcohol.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the reaction of 7-(hydroxymethyl)-spiro[3.5]cyclononane with p-toluenesulfonyl chloride in the presence of triethylamine and trimethylamine hydrochloride in dichloromethane at 0°C. Another method involves the reaction of spiro[3.5]nonane-7-carboxylic acid ethyl ester with lithium aluminium tetrahydride in tetrahydrofuran.

Molecular Structure Analysis

This compound has a molecular formula of C10H18O. It contains a total of 29 atoms, including 18 Hydrogen atoms, 10 Carbon atoms, and 1 Oxygen atom. The molecule contains a total of 30 bonds, including 12 non-H bonds, 1 rotatable bond, 1 four-membered ring, 1 six-membered ring, 1 hydroxyl group, and 1 primary alcohol.

Physical And Chemical Properties Analysis

This compound is a white crystalline solid. It has a molecular weight of 180.24 g/mol.

Scientific Research Applications

Cycloaddition and Rearrangement Reactions

Spiro[3.5]nonan-7-ylmethanol and its derivatives are explored for their unique chemical behaviors in cycloaddition and rearrangement reactions. For instance, Şenol et al. (2016) demonstrated a novel rearrangement in the reaction of spiro[2.4]hepta-4,6-dien-1-ylmethanol with phenyltriazolinedione, leading to a rearranged product (H. Şenol et al., 2016). Similarly, Kuroda et al. (2000) achieved the synthesis of spiro[4.4]nonane and spiro[4.5]decane ring systems through FeCl3-induced Nazarov cyclization of α-(trimethylsilylmethyl)divinyl ketone derivatives (C. Kuroda et al., 2000).

Synthesis and Structural Development

The synthesis and structural development of spiro compounds are a significant area of research. Doi et al. (2007) described the synthesis of a spiro[4.4]nonane skeleton using palladium-catalyzed domino cyclization (T. Doi et al., 2007). Additionally, Lehmann et al. (2003) reported a two-step synthesis of spiro[3.5]nonane-6,8-dione on a pilot plant scale, emphasizing the scalability of such syntheses (T. Lehmann et al., 2003).

Chemical Synthesis and Catalysis

The role of spiro compounds in chemical synthesis and catalysis is also explored. The study by Gerlach and Müller (1972) on the synthesis of enantiomeric spiro[4.4]nonadiene highlights the importance of these compounds in stereochemistry (H. Gerlach & W. Müller, 1972). Moreover, Adam and Crämer (1987) examined acid-catalyzed reactions of 1-Oxadispiro[2.1.2.2]nonane, providing insights into the chemistry of spiro compounds under different reaction conditions (W. Adam & E. Crämer, 1987).

Application in Organic Synthesis

This compound derivatives are utilized in the synthesis of various organic compounds. For example, Burke et al. (2000) described the synthesis of (1R,5S,6S)-6-(2,2-dimethylpropanamido)spiro[4.4]nonan-1-ol and its application as a chiral auxiliary in Diels–Alder reactions, showcasing the versatility of spiro compounds in organic synthesis (Michael J. Burke et al., 2000).

Safety and Hazards

Spiro[3.5]nonan-7-ylmethanol is classified as a warning substance. Precautionary statements include P264, P270, P301+P312, P330, and P501. The hazard statement is H302.